Cas no 2244084-61-3 (Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)-
• CAS No: 2244084-61-3
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• CID: 5184469
• Update Time: 2025-06-15

Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C13H6F6O/c14-8-1-3-9(4-2-8)20-12-10(15)5-7(6-11(12)16)13(17,18)19/h1-6H
• InChI Key： OADLXFTVLLUNJR-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C(F)C=C1

Additional information on Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)-

Introduction to Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl)- (CAS No. 2244084-61-3)

Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl), identified by its CAS number 2244084-61-3, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to a class of molecules that exhibit unique electronic and steric properties due to the presence of multiple fluorine atoms. The structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The synthesis of Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl) involves a series of carefully orchestrated chemical reactions that highlight the expertise required in fluorinated organic chemistry. The introduction of fluorine atoms at specific positions on the benzene ring imparts enhanced stability and reactivity, which are crucial for its intended applications. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research and industrial purposes.

In the realm of pharmaceutical research, Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl) has been explored as a potential intermediate in the synthesis of bioactive molecules. The fluorine atoms present in its structure contribute to its lipophilicity and metabolic stability, which are desirable traits for drug candidates. Studies have demonstrated that compounds with similar structural motifs exhibit promising pharmacological properties, including anti-inflammatory and anticancer activities. The unique electronic distribution within this molecule also makes it an attractive scaffold for designing molecules with enhanced binding affinity to biological targets.

The role of fluorine in medicinal chemistry is well-documented, with numerous examples showcasing its impact on the efficacy and safety of therapeutic agents. The introduction of fluorine atoms can alter the pharmacokinetic profile of a drug, leading to improved bioavailability and prolonged half-life. Additionally, fluorinated compounds often exhibit greater resistance to metabolic degradation, which can enhance their therapeutic efficacy. The research on Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl) aligns with these principles, suggesting its potential as a valuable building block for future drug development.

From a materials science perspective, the electronic properties of this compound make it suitable for applications in organic electronics and optoelectronic devices. The presence of electron-withdrawing fluoro groups can modulate the charge transport properties of organic semiconductors, leading to improved performance in devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent studies have shown that incorporating fluorinated aromatic units into polymer backbones can enhance their thermal stability and mechanical strength, making them more suitable for high-performance materials.

The environmental impact of using fluorinated compounds is also a critical consideration in their development and application. While fluorine atoms offer numerous benefits in terms of chemical stability and reactivity, their persistence in the environment raises concerns about potential long-term effects. However, ongoing research aims to develop more sustainable synthetic routes that minimize the use of hazardous reagents and byproducts. The development of greener methodologies for synthesizing Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl) is an important step towards ensuring that their benefits can be realized without compromising environmental integrity.

In conclusion, Benzene, 1,3-difluoro-2-(4-fluorophenoxy)-5-(trifluoromethyl) (CAS No. 2244084-61-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features and electronic properties make it a valuable candidate for further research and development. As our understanding of fluorinated organic chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in advancing scientific and technological innovation.